methyl 6-(trifluoromethyl)-1H-indole-4-carboxylate
Overview
Description
“Methyl 6-(trifluoromethyl)-1H-indole-4-carboxylate” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
An efficient method of synthesizing 2-trifluoromethylindoles from indoles with easy-to-handle, cheap, and low-toxic CF3SO2Na under metal-free conditions has been described . This method selectively introduces trifluoromethyl to indoles on the C2 position .Chemical Reactions Analysis
Trifluoromethylation is a process that introduces a trifluoromethyl group into an organic compound . This process is significant in the synthesis of various pharmaceutical and agrochemical compounds .Scientific Research Applications
- Relevance : Methyl 6-(trifluoromethyl)-1H-indole-4-carboxylate contains an N-trifluoromethyl group (N–CF₃), making it a valuable building block for novel drug candidates .
- Applications : Investigate its potential as a calcitonin gene-related peptide (CGRP) receptor antagonist .
- Examples : It contributes to the formation of homometallic and heterometallic molecular squares, demonstrating its role in creating intricate topologies .
- Insight : Investigate the crystal structure of methyl 6-(trifluoromethyl)-1H-indole-4-carboxylate to understand its conformation and intermolecular interactions .
Medicinal Chemistry and Drug Discovery
Neuroscience and Pain Management
Materials Science and Molecular Topologies
Crystallography and Structural Studies
Organic Synthesis and Methodology Development
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-(trifluoromethyl)-1H-indole-4-carboxylate involves the reaction of 6-bromo-1H-indole-4-carboxylic acid with trifluoromethyl iodide in the presence of a base, followed by esterification with methanol.", "Starting Materials": [ "6-bromo-1H-indole-4-carboxylic acid", "trifluoromethyl iodide", "base", "methanol" ], "Reaction": [ "Step 1: 6-bromo-1H-indole-4-carboxylic acid is reacted with trifluoromethyl iodide in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF or DMSO, at elevated temperature to form 6-(trifluoromethyl)-1H-indole-4-carboxylic acid.", "Step 2: The resulting acid is then esterified with methanol in the presence of a catalyst, such as DCC or EDC, and a base, such as triethylamine, at room temperature to form methyl 6-(trifluoromethyl)-1H-indole-4-carboxylate." ] } | |
CAS RN |
1352905-52-2 |
Product Name |
methyl 6-(trifluoromethyl)-1H-indole-4-carboxylate |
Molecular Formula |
C11H8F3NO2 |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 3-amino-3-[4-(benzyloxy)phenyl]propanoate hydrochloride](/img/structure/B6231431.png)